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Compound of Interest

Compound Name: Lascufloxacin

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of lascufloxacin, a
novel fluoroquinolone antibiotic, in the management of exacerbations in patients with chronic
lung diseases such as Chronic Obstructive Pulmonary Disease (COPD), bronchiectasis, and
cystic fibrosis. This document details the mechanism of action, antibacterial spectrum,
pharmacokinetic profile, clinical efficacy, and safety of lascufloxacin, supported by data from
preclinical and clinical studies. Detailed experimental protocols and signaling pathway
diagrams are included to facilitate further research and drug development.

Mechanism of Action and Antibacterial Spectrum

Lascufloxacin is a novel fluoroquinolone that exhibits its antibacterial effect by inhibiting
bacterial DNA gyrase and topoisomerase IV.[1][2] These enzymes are critical for bacterial DNA
replication, transcription, and repair.[1] By targeting both enzymes, lascufloxacin induces
double-stranded breaks in bacterial DNA, leading to cell death.[1] This dual-targeting
mechanism enhances its antibacterial activity and may reduce the development of resistance.

[11[2][3]

Lascufloxacin demonstrates a broad spectrum of activity against common respiratory
pathogens, including Gram-positive and Gram-negative bacteria.[1] It has shown potent activity
against Streptococcus pneumoniae (including penicillin-resistant strains), Haemophilus
influenzae, Moraxella catarrhalis, Staphylococcus aureus (including methicillin-resistant
Staphylococcus aureus - MRSA), and atypical pathogens like Mycoplasma pneumoniae.[4][5]
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Notably, it has demonstrated superior activity against oral streptococci and anaerobes
compared to conventional quinolones, which is significant in cases of aspiration pneumonia
often associated with chronic lung disease exacerbations.[3][6]

Signaling Pathway: Mechanism of Action of
Lascufloxacin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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